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Compound of Interest

Compound Name: 4-Allyl-1,6-heptadien-4-ol

Cat. No.: B156060 Get Quote

An In-depth Technical Guide on 4-Allyl-1,6-heptadien-4-ol

This document provides essential chemical data for 4-Allyl-1,6-heptadien-4-ol, a compound

relevant to researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identity and Properties
4-Allyl-1,6-heptadien-4-ol, also known as triallylcarbinol, is a tertiary alcohol.[1] Its chemical

structure consists of a heptane backbone with three allyl groups and a hydroxyl group attached

to the fourth carbon atom.

Quantitative Chemical Data
The fundamental molecular properties of 4-Allyl-1,6-heptadien-4-ol are summarized in the

table below for clear reference.

Identifier Value Citations

Molecular Formula C₁₀H₁₆O [1][2][3][4][5][6]

Molecular Weight 152.23 g/mol [1][2][4][5]

CAS Number 10202-75-2 [1][2]

Appearance Clear colorless liquid [3]
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Structural Information
The structural formula provides a two-dimensional representation of the atomic arrangement in

4-Allyl-1,6-heptadien-4-ol.

Caption: 2D structural representation of 4-Allyl-1,6-heptadien-4-ol.

Experimental Data and Protocols
While detailed experimental protocols for the synthesis of 4-Allyl-1,6-heptadien-4-ol are

extensive and varied, a common approach involves the Grignard reaction. A general workflow

for such a synthesis is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://www.benchchem.com/product/b156060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Grignard Reagent (Allylmagnesium bromide)

React Grignard reagent with a suitable ketone (e.g., diallyl ketone) in an ether solvent.

Quench the reaction with an aqueous acid solution (e.g., NH4Cl).

Perform liquid-liquid extraction to separate the organic and aqueous layers.

Dry the organic layer over an anhydrous salt (e.g., MgSO4).

Purify the crude product via distillation or column chromatography.

End: Characterize the final product (4-Allyl-1,6-heptadien-4-ol)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-Allyl-1,6-heptadien-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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